4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C15H8F4N2O/c16-13-6-9(8-20)4-5-12(13)14(22)21-11-3-1-2-10(7-11)15(17,18)19/h1-7H,(H,21,22)
• InChI Key: UBSKXCOGDZHJGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=C(C=C(C=C2)C#N)F)C(F)(F)F
• Molecular Formula: C15H8F4N2O
• Molecular Weight: 308.23 g/mol

Description

4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide, also known as TFB, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. TFB belongs to the class of benzamides and is a potent inhibitor of the protein kinase CK2.

Mechanism of Action

4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide inhibits the activity of CK2 by binding to the ATP-binding site of the enzyme. This prevents the transfer of phosphate groups from ATP to target proteins, resulting in the inhibition of CK2-mediated signaling pathways.
Biochemical and Physiological Effects:
4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide has been shown to have potent anti-cancer activity in vitro and in vivo. 4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. 4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide is a potent and selective inhibitor of CK2, making it an attractive tool for studying the role of CK2 in various cellular processes. 4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide has also been shown to be relatively non-toxic to normal cells, making it a promising candidate for cancer therapy. However, 4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide has limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the study of 4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide. One possible direction is the development of 4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide analogs with improved solubility and potency. Another direction is the study of 4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide in combination with other anti-cancer agents, such as chemotherapy or radiation therapy. Additionally, the role of CK2 in other diseases, such as neurodegenerative diseases, could be explored using 4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide as a tool.

Synthesis Methods

The synthesis of 4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide involves the reaction of 4-cyano-2-fluoroaniline with 3-(trifluoromethyl)benzoyl chloride in the presence of a base. The reaction yields 4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide in good yield and purity. The synthesis of 4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide is a straightforward process that can be easily scaled up for large-scale production.

Scientific Research Applications

4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide has been extensively studied for its potential applications in the field of medicine. 4-cyano-2-fluoro-N-[3-(trifluoromethyl)phenyl]benzamide has been shown to inhibit the activity of CK2, a protein kinase that is involved in many cellular processes, including cell growth, differentiation, and apoptosis. CK2 is also overexpressed in many cancer cells, making it an attractive target for cancer therapy.